5-{[1-(1,3-benzodioxol-5-yl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione
5-{[1-(1,3-benzodioxol-5-yl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0926315
InChI:
InChI=1S/C21H22N2O5S/c1-13-9-15(10-19-20(24)22(21(25)29-19)7-4-8-26-3)14(2)23(13)16-5-6-17-18(11-16)28-12-27-17/h5-6,9-11H,4,7-8,12H2,1-3H3/b19-10+
SMILES:
CC1=CC(=C(N1C2=CC3=C(C=C2)OCO3)C)C=C4C(=O)N(C(=O)S4)CCCOC
Molecular Formula:
C21H22N2O5S
Molecular Weight:
414.5 g/mol
5-{[1-(1,3-benzodioxol-5-yl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione
CAS No.:
Cat. No.: VC0926315
Molecular Formula: C21H22N2O5S
Molecular Weight: 414.5 g/mol
* For research use only. Not for human or veterinary use.
![5-{[1-(1,3-benzodioxol-5-yl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione -](/images/no_structure.jpg)
Specification
| Molecular Formula | C21H22N2O5S |
|---|---|
| Molecular Weight | 414.5 g/mol |
| IUPAC Name | (5E)-5-[[1-(1,3-benzodioxol-5-yl)-2,5-dimethylpyrrol-3-yl]methylidene]-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione |
| Standard InChI | InChI=1S/C21H22N2O5S/c1-13-9-15(10-19-20(24)22(21(25)29-19)7-4-8-26-3)14(2)23(13)16-5-6-17-18(11-16)28-12-27-17/h5-6,9-11H,4,7-8,12H2,1-3H3/b19-10+ |
| Standard InChI Key | ZVOMUWSYGDZECZ-VXLYETTFSA-N |
| Isomeric SMILES | CC1=CC(=C(N1C2=CC3=C(C=C2)OCO3)C)/C=C/4\C(=O)N(C(=O)S4)CCCOC |
| SMILES | CC1=CC(=C(N1C2=CC3=C(C=C2)OCO3)C)C=C4C(=O)N(C(=O)S4)CCCOC |
| Canonical SMILES | CC1=CC(=C(N1C2=CC3=C(C=C2)OCO3)C)C=C4C(=O)N(C(=O)S4)CCCOC |
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